Cas no 24087-50-1 (2-Phenoxycyclohexan-1-amine hydrochloride)

• Product Name: 2-Phenoxycyclohexan-1-amine hydrochloride
• CAS No: 24087-50-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4728453
• PubChem ID: 54593068
• Update Time: 2025-04-24

2-Phenoxycyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-phenoxycyclohexan-1-amine hydrochloride
• 2-phenoxycyclohexanamine hydrochloride
• NE56978
• CS-0260857
• 2-phenoxycyclohexan-1-amine;hydrochloride
• AKOS026741887
• 2-phenoxycyclohexan-1-aminehydrochloride
• EN300-76140
• Z1695669966
• 24087-50-1
• G72346
• 2-Phenoxycyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10;/h1-3,6-7,11-12H,4-5,8-9,13H2;1H
• InChI Key： BWEPKBKWBOFCCE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1CCCCC1N

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 2-Phenoxycyclohexan-1-amine hydrochloride

Comprehensive Guide to 2-Phenoxycyclohexan-1-amine hydrochloride (CAS No. 24087-50-1): Properties, Applications, and Market Insights

2-Phenoxycyclohexan-1-amine hydrochloride (CAS No. 24087-50-1) is a specialized organic compound with a unique molecular structure combining a cyclohexylamine backbone and a phenoxy group. This white to off-white crystalline powder is widely utilized in pharmaceutical research, agrochemical formulations, and material science due to its versatile reactivity. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for synthetic applications.

The compound's chemical properties include a molecular weight of 229.73 g/mol and a melting point range of 180-185°C. Its molecular structure features both lipophilic (cyclohexyl) and hydrophilic (amine hydrochloride) components, enabling diverse interactions in chemical reactions. Researchers particularly value its role as a building block for more complex molecules, especially in developing novel pharmaceutical intermediates.

In pharmaceutical applications, 2-Phenoxycyclohexan-1-amine HCl serves as a key intermediate for potential CNS-active compounds. Recent studies explore its derivatives for neurological applications, aligning with current research trends in neurodegenerative disease treatments. The compound's structural features make it suitable for creating molecules that may interact with neurotransmitter systems, though specific therapeutic applications require further clinical validation.

The agrochemical industry utilizes this compound in developing novel crop protection agents. Its structural characteristics allow for the creation of molecules with potential insecticidal or fungicidal properties. With growing global demand for sustainable agriculture solutions, researchers are investigating 2-Phenoxycyclohexan-1-amine derivatives as potential candidates for next-generation, environmentally friendly agrochemicals.

Material science applications leverage the compound's unique properties in polymer modification and specialty coatings. The phenoxy-cyclohexylamine structure can influence material characteristics like thermal stability and surface properties. Current research explores its incorporation into advanced materials for electronics and specialty coatings, responding to industry demands for high-performance materials.

From a market perspective, the demand for CAS 24087-50-1 has shown steady growth, particularly in the pharmaceutical and agrochemical sectors. The global market for fine chemical intermediates is projected to expand significantly, driven by increased R&D investment in these industries. Suppliers typically offer this compound in research quantities (gram to kilogram scale) with purity levels ranging from 97% to 99%, catering to diverse research needs.

Handling 2-Phenoxycyclohexan-1-amine hydrochloride requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used. The compound is stable under recommended storage conditions (room temperature, dry environment) but may degrade under extreme conditions. Researchers should consult material safety data sheets for specific handling guidelines.

Synthetic approaches to 2-Phenoxycyclohexan-1-amine HCl typically involve the reaction of cyclohexene oxide with phenol followed by amination and salt formation. Recent advancements in green chemistry have explored more sustainable synthetic routes, addressing the pharmaceutical industry's growing emphasis on environmentally friendly processes. These developments align with current trends in green chemistry and sustainable manufacturing.

Analytical characterization of this compound typically employs techniques like HPLC, GC-MS, and NMR spectroscopy. Purity assessment is crucial for research applications, particularly in pharmaceutical development where impurity profiles significantly impact downstream processes. Modern analytical methods can detect and quantify impurities at levels below 0.1%, ensuring research reproducibility.

The future outlook for 2-Phenoxycyclohexan-1-amine hydrochloride appears promising, with potential applications expanding into new areas of medicinal chemistry and material science. As research into targeted therapies and advanced materials continues to grow, this versatile intermediate will likely maintain its importance in chemical research and development. Ongoing studies may reveal additional applications for this structurally interesting compound.

For researchers sourcing CAS 24087-50-1, quality verification through certificates of analysis is essential. Reputable suppliers provide comprehensive characterization data, including chromatographic purity, water content, and residual solvent information. These quality controls ensure the compound meets the stringent requirements of modern chemical research across various applications.